molecular formula C19H16Cl2N2O2S B2567332 1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine CAS No. 899738-97-7

1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

Cat. No. B2567332
CAS RN: 899738-97-7
M. Wt: 407.31
InChI Key: JXQSJVUHCVFYRL-UHFFFAOYSA-N
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Description

1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C19H16Cl2N2O2S and its molecular weight is 407.31. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Synthesis of Heterocyclic Sulfones : Research has demonstrated methods for synthesizing heterocyclic sulfones, which are precursors to heterocyclic o-quinodimethanes. These compounds are synthesized from 2,5-dihydrothiophene S,S-dioxides, which undergo reactions to produce pyrazole-fused analogues with potential applications in medicinal chemistry and materials science (Chaloner et al., 1992).

Antibacterial Heterocyclic Compounds : Another study aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety to explore their antibacterial properties. This work highlights the potential of these compounds as antibacterial agents, emphasizing the role of heterocyclic chemistry in developing new pharmaceuticals (Azab et al., 2013).

Advanced Materials and Catalysis

Molybdenum Mediated Synthesis : A novel approach involves the molybdenum-mediated formation of pentathiepino-pyrrolo[1,2-a]pyrazine derivatives from pyrazine-alkynes and sulfur. This method showcases the utility of transition metal catalysis in creating complex heterocyclic structures with potential applications in material science and catalysis (Zubair et al., 2013).

Optoelectronic Properties of Heterocyclic Derivatives : The synthesis and study of 2,5-di(aryleneethynyl)pyrazine derivatives have been reported, focusing on their structural and optoelectronic properties. These compounds are of interest for their potential use in light-emitting devices, highlighting the intersection of organic synthesis and physical chemistry in developing new electronic materials (Zhao et al., 2004).

Chemical Transformations and Mechanistic Insights

Sulfonamide Derivatives and Biological Activity : Research on sulfonamide derivatives containing structural fragments of pyrazol-1-yl-pyridazine focuses on their synthesis and characterization. These compounds are explored for their potential as inhibitors of human carbonic anhydrases, which are involved in various biochemical processes. This area of study highlights the importance of designing molecules with specific biological activities based on their heterocyclic structures (Komshina et al., 2020).

properties

IUPAC Name

1-(4-chlorophenyl)-2-(4-chlorophenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16Cl2N2O2S/c20-15-5-3-14(4-6-15)19-18-2-1-11-22(18)12-13-23(19)26(24,25)17-9-7-16(21)8-10-17/h1-11,19H,12-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXQSJVUHCVFYRL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16Cl2N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

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